Cas no 124214-26-2 (9-(2-ethoxyphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione)

• Product Name: 9-(2-ethoxyphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
• CAS No: 124214-26-2
• MF: C₂₂H₁₇NO₃
• MW: 343.375285863876
• CID: 5966056
• PubChem ID: 755997
• Update Time: 2025-10-22

9-(2-ethoxyphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione Chemical and Physical Properties

Names and Identifiers

• 9-(2-ethoxyphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
• 6-(2-ethoxyphenyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione
• 5H-Dibenz[c,e]azepine-5,7(6H)-dione, 6-(2-ethoxyphenyl)-
• 124214-26-2
• SMR000198285
• AKOS003279172
• F0555-0093
• Oprea1_074457
• HMS2583N09
• 6-o-phenetylbenzo[d][2]benzazepine-5,7-quinone
• 6-(2-ethoxyphenyl)benzo[d][2]benzazepine-5,7-dione
• 9-(2-ethoxyphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
• cid_755997
• CHEMBL1361123
• MLS000578384
• BDBM32290

• Inchi： 1S/C22H17NO3/c1-2-26-20-14-8-7-13-19(20)23-21(24)17-11-5-3-9-15(17)16-10-4-6-12-18(16)22(23)25/h3-14H,2H2,1H3
• InChI Key： BESUZBGLKOOKTO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OCC)C(=O)C2=CC=CC=C2C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 343.12084340g/mol
• Monoisotopic Mass: 343.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 551.9±42.0 °C(Predicted)
• pka: -2.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 9-(2-ethoxyphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione

Research Brief on 9-(2-ethoxyphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione (CAS: 124214-26-2)

Recent studies on the compound 9-(2-ethoxyphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione (CAS: 124214-26-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tricyclic structure, has shown promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the molecular mechanisms underlying the compound's biological effects. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cell proliferation. Notably, the compound has exhibited selective inhibition of certain kinases, which are critical in the pathogenesis of various diseases, including cancer and autoimmune disorders.

One of the most significant findings from recent investigations is the compound's high binding affinity to specific protein targets, as revealed by X-ray crystallography and molecular docking studies. These structural insights have provided a foundation for further optimization of the compound's pharmacological properties, such as its bioavailability and metabolic stability.

In addition to its therapeutic potential, researchers have also explored the synthetic routes for 9-(2-ethoxyphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione. Recent advancements in organic synthesis have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies. The development of novel synthetic methodologies has also opened avenues for the creation of derivatives with enhanced activity and reduced toxicity.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as off-target effects, pharmacokinetic variability, and formulation stability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and realize the full therapeutic potential of this compound.

In conclusion, 9-(2-ethoxyphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione represents a promising candidate for drug development, with its unique chemical structure and biological activity offering new opportunities for treating complex diseases. Continued research and innovation in this area are expected to yield significant advancements in the coming years.